Cas no 886498-84-6 (1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one)

1-(2,6-Difluoro-4-methoxyphenyl)ethan-1-one is a fluorinated aromatic ketone characterized by its distinct substitution pattern, featuring two fluorine atoms at the ortho positions and a methoxy group at the para position relative to the acetyl moiety. This structural arrangement enhances its reactivity and selectivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The electron-withdrawing fluorine atoms and electron-donating methoxy group create a balanced electronic environment, making it a versatile building block for cross-coupling reactions, nucleophilic substitutions, and other transformations. Its high purity and stability under standard conditions ensure consistent performance in advanced chemical synthesis.

1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one structure

886498-84-6 structure

Product Name:1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one

CAS No:886498-84-6

MF:C₉H₈F₂O₂

MW:186.155429840088

MDL:MFCD04115921

CID:69325

PubChem ID:3853246

Update Time:2025-10-17

1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-Difluoro-4-methoxyphenyl)ethanone
- 2 ,6 -Difluoro-4 -methoxyacetophenone
- 2',6'-Difluoro-4'-methoxyacetophenone
- JRD-1437
- 1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one
- AMY202100131
- MFCD04115921
- SCHEMBL2382494
- 1-(2,6-difluoro-4-methoxy-phenyl)ethanone
- YZVNPIUPAKOREH-UHFFFAOYSA-N
- MS-20106
- AC-26274
- CL9315
- A842810
- DTXSID40397345
- AKOS005256481
- EN300-201670
- 886498-84-6
- STL554733
- BBL100939
- 2'',6''-Difluoro-4''-methoxyacetophenone
- MDL： MFCD04115921
- Inchi： 1S/C9H8F2O2/c1-5(12)9-7(10)3-6(13-2)4-8(9)11/h3-4H,1-2H3
- InChI Key： YZVNPIUPAKOREH-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1C(C)=O)F)OC

Computed Properties

Exact Mass: 186.04900
Monoisotopic Mass: 186.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.8
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.213
Boiling Point: 224.2 °C at 760 mmHg
Flash Point: 224.2 °C at 760 mmHg
Refractive Index: 1.471
PSA: 26.30000
LogP: 2.17600

1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one Pricemore >>

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Apollo Scientific	PC520530-1g	2',6'-Difluoro-4'-methoxyacetophenone	886498-84-6	97%	1g	£104.00	2023-09-02
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Enamine	EN300-201670-0.05g	1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one	886498-84-6	95%	0.05g	$19.0	2023-09-16
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